Cas no 125903-34-6 (Piperazine, 1-[4-(1H-imidazol-1-yl)benzoyl]-)

• Product Name: Piperazine, 1-[4-(1H-imidazol-1-yl)benzoyl]-
• CAS No: 125903-34-6
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 1218624
• Update Time: 2024-08-05

Piperazine, 1-[4-(1H-imidazol-1-yl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[4-(1H-imidazol-1-yl)benzoyl]-
• Methanone, [4-(1H-imidazol-1-yl)phenyl]-1-piperazinyl-

• Inchi： 1S/C14H16N4O/c19-14(17-8-5-15-6-9-17)12-1-3-13(4-2-12)18-10-7-16-11-18/h1-4,7,10-11,15H,5-6,8-9H2
• InChI Key： PYVIEYKBGLOQRH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N2C=NC=C2)C=C1)(N1CCNCC1)=O

Computed Properties

• Exact Mass: 256.13258

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 114-119 °C(Solv: acetonitrile (75-05-8))
• Boiling Point: 485.0±40.0 °C(Predicted)
• PSA: 50.16
• pka: 8.31±0.10(Predicted)